Cas no 1261906-40-4 (5-Chloro-3-(2-methylthiophenyl)benzoic acid)

• Product Name: 5-Chloro-3-(2-methylthiophenyl)benzoic acid
• CAS No: 1261906-40-4
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• MDL: MFCD18320475
• CID: 2762603
• PubChem ID: 53226377
• Update Time: 2025-04-21

5-Chloro-3-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2-methylsulfanylphenyl)benzoic acid
• MFCD18320475
• 5-CHLORO-3-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 5-Chloro-3-(2-methylthiophenyl)benzoic acid, 95%
• 1261906-40-4
• 5-Chloro-3-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320475
• Inchi： 1S/C14H11ClO2S/c1-18-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(15)7-9/h2-8H,1H3,(H,16,17)
• InChI Key： QSSSFSDBIDBRDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 278.0168285Da
• Monoisotopic Mass: 278.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.6Ų